Cas no 115430-86-9 (1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE)

• Product Name: 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE
• CAS No: 115430-86-9
• MF: C₁₃H₂₄O₆
• MW: 276.326065063477
• CID: 5053360
• Update Time: 2025-11-01

1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE Chemical and Physical Properties

Names and Identifiers

• 5-methyl-5-[(5-methyl-1,3-dioxan-5-yl)methoxymethoxymethyl]-1,3-dioxane
• 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE
• 1,3-Dioxane, 5,5'-[methylenebis(oxymethylene)]bis[5-methyl- (9CI)

• Inchi： 1S/C13H24O6/c1-12(3-14-9-15-4-12)7-18-11-19-8-13(2)5-16-10-17-6-13/h3-11H2,1-2H3
• InChI Key： LWKVIYPJUMCRAU-UHFFFAOYSA-N
• SMILES： C(C1(C)COCOC1)OCOCC1(C)COCOC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE

Comprehensive Overview of 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE (CAS No. 115430-86-9)

1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE (CAS No. 115430-86-9) is a specialized organic compound widely recognized for its unique structural properties and versatile applications in industrial and research settings. This compound, characterized by its dioxane and dioxapentane functional groups, has garnered significant attention due to its potential in polymer stabilization, solvent formulations, and green chemistry initiatives. As sustainability and eco-friendly solutions dominate modern scientific discourse, this compound's role in reducing environmental impact is increasingly explored.

The molecular structure of 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE features two 5-methyl-1,3-dioxane units linked by a 2,4-dioxapentane bridge, offering exceptional thermal stability and compatibility with polar solvents. Researchers highlight its utility in high-performance coatings and adhesive systems, where its low volatility and resistance to degradation are critical. Recent studies also investigate its potential as a bio-based plasticizer, aligning with global trends toward circular economy practices.

In the context of user-searched queries, common questions include: "What are the industrial uses of CAS No. 115430-86-9?" and "How does 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE compare to traditional additives?" Addressing these, the compound's non-toxic profile and high boiling point make it a safer alternative to conventional solvents. Additionally, its compatibility with biodegradable polymers positions it as a key player in sustainable material science.

From a synthetic perspective, the production of 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE involves acid-catalyzed condensation of 5-methyl-1,3-dioxane with formaldehyde, yielding a high-purity product. Analytical techniques such as GC-MS and NMR spectroscopy confirm its structural integrity, while thermogravimetric analysis (TGA) validates its thermal resilience. These methodologies are frequently cited in patent literature and academic journals, reflecting the compound's relevance in advanced material development.

Emerging applications include its use in energy storage systems, where its dielectric properties enhance lithium-ion battery electrolytes. This aligns with the growing demand for renewable energy solutions, a hot topic in both scientific and consumer communities. Furthermore, its role in pharmaceutical excipients is under investigation, particularly for controlled drug delivery systems, leveraging its slow-release capabilities.

In summary, 1,5-BIS-(5-METHYL-1,3-DIOXAN-5-YL)-2,4-DIOXAPENTANE (CAS No. 115430-86-9) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from industrial coatings to green energy—underscore its importance in modern science. As research continues to uncover new potentials, this compound remains a focal point for material engineers and environmental scientists alike.